Cas no 1804480-45-2 (Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804480-45-2
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4835051
• Update Time: 2025-07-02

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-8(18)4-6-9(19)5(10(12)13)3-7(17-6)21-11(14,15)16/h3,10,19H,2,4H2,1H3
• InChI Key： NFXSJXGWCQOBRP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OCC)C=1O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804480-45-2)

Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804480-45-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, hydroxy, and trifluoromethoxy functional groups, which enhance its reactivity and biological activity. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The structural complexity of Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate makes it a subject of advanced synthetic chemistry studies. Its CAS No. 1804480-45-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Recent trends highlight its role in developing fluoro-pharmaceuticals, a hot topic due to the rising need for novel therapeutics with improved metabolic stability and bioavailability. The incorporation of trifluoromethoxy groups, in particular, is known to enhance lipophilicity, a critical factor in drug design.

From an environmental perspective, the demand for eco-friendly agrochemicals has spurred interest in fluorinated compounds like Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate. Its difluoromethyl moiety is often associated with improved pesticidal activity while minimizing ecological impact. This aligns with global initiatives to reduce the environmental footprint of agricultural practices, a frequently discussed topic in sustainable chemistry forums. Researchers are also exploring its potential in catalysis and polymer science, where fluorinated intermediates play a pivotal role.

The synthesis of CAS No. 1804480-45-2 involves multi-step processes, including halogenation, esterification, and fluorination, which are areas of active innovation. Laboratories worldwide are optimizing these methods to improve yield and scalability, addressing key challenges in industrial chemistry. Additionally, the compound's spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control and regulatory compliance—a critical aspect for manufacturers and end-users.

In the context of intellectual property, patents related to Ethyl 4-(difluoromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate highlight its commercial potential. Companies are investing in proprietary synthesis routes to capitalize on its applications in high-value chemicals. This trend mirrors broader industry shifts toward specialty chemicals, driven by advancements in green chemistry and precision agriculture.

As the scientific community continues to explore CAS No. 1804480-45-2, its versatility ensures its place in cutting-edge research. Whether in pharmaceutical intermediates or advanced materials, this compound exemplifies the intersection of innovation and practicality, making it a focal point for future developments in applied chemistry.